Cas no 61521-13-9 (4-(tert-butoxy)-3-methylbutanoic acid)

• Product Name: 4-(tert-butoxy)-3-methylbutanoic acid
• CAS No: 61521-13-9
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 476320
• PubChem ID: 14658373
• Update Time: 2025-05-20

4-(tert-butoxy)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(1,1-dimethylethoxy)-3-methyl-
• 3-methyl-4-[(2-methylpropan-2-yl)oxy]butanoic acid
• 4-(tert-butoxy)-3-methylbutanoic acid
• 4-tert-Butoxy-3-methylbutanoic acid
• SCHEMBL10417537
• 61521-13-9
• DTXSID30562686
• EN300-1850575

• Inchi： 1S/C9H18O3/c1-7(5-8(10)11)6-12-9(2,3)4/h7H,5-6H2,1-4H3,(H,10,11)
• InChI Key： QDJYHPFWUUMGKX-UHFFFAOYSA-N
• SMILES： O(CC(C)CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 4-(tert-butoxy)-3-methylbutanoic acid

Introduction to 4-(tert-butoxy)-3-methylbutanoic acid (CAS No. 61521-13-9)

4-(tert-butoxy)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 61521-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both a tert-butoxy group and a methylbutanoic acid backbone, which contribute to its distinct chemical behavior and reactivity.

The tert-butoxy moiety, characterized by its bulky alkyl group, plays a crucial role in stabilizing carbocations and enhancing the compound's solubility in organic solvents. This feature is particularly advantageous in synthetic chemistry, where controlled reaction conditions are essential for achieving high yields and purity. Additionally, the presence of the methylbutanoic acid moiety introduces a carboxylic acid functionality, which is a versatile handle for further chemical modifications. These structural attributes make 4-(tert-butoxy)-3-methylbutanoic acid a versatile building block for the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The tert-butoxy group, in particular, has been widely used in drug design due to its ability to enhance metabolic stability and reduce unwanted side reactions. Studies have demonstrated that this group can effectively mask reactive sites on molecules, thereby improving their bioavailability and therapeutic efficacy. Furthermore, the methylbutanoic acid component suggests potential applications in the synthesis of lipid-based drugs, which are known for their ability to cross biological membranes efficiently.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic profiles. The compound 4-(tert-butoxy)-3-methylbutanoic acid (CAS No. 61521-13-9) has been investigated as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Preliminary studies indicate that derivatives of this compound exhibit significant anti-inflammatory properties without causing severe gastrointestinal side effects, making them attractive candidates for further development.

The synthesis of 4-(tert-butoxy)-3-methylbutanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The use of high-purity reagents and optimized reaction parameters ensures that the final product meets stringent quality standards required for pharmaceutical applications.

One of the most compelling aspects of 4-(tert-butoxy)-3-methylbutanoic acid is its potential role in modulating biological pathways associated with inflammation and pain. Emerging evidence suggests that compounds containing the methylbutanoic acid moiety can interact with specific enzymatic targets, thereby inhibiting key inflammatory mediators. This mechanism of action aligns with current trends in drug discovery, where targeted therapies are preferred over broad-spectrum treatments to minimize off-target effects.

The chemical properties of 4-(tert-butoxy)-3-methylbutanoic acid also make it suitable for use as an intermediate in the production of fine chemicals and specialty materials. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific applications in industries ranging from agrochemicals to cosmetics. As research continues to uncover new synthetic strategies and applications, the demand for high-quality intermediates like this compound is expected to rise.

In conclusion, 4-(tert-butoxy)-3-methylbutanoic acid (CAS No. 61521-13-9) represents a promising candidate for further exploration in pharmaceutical research and industrial applications. Its unique structural features offer a combination of stability, reactivity, and versatility that makes it an invaluable asset in synthetic chemistry. With ongoing advancements in drug design and synthetic methodologies, this compound is poised to play a significant role in shaping the future of medicinal chemistry.